Cas no 1251683-45-0 (N-(3-bromophenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide)

• Product Name: N-(3-bromophenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide
• CAS No: 1251683-45-0
• MF: C₁₇H₂₁BrN₄O₃S
• MW: 441.342641592026
• CID: 6430780
• PubChem ID: 49663558
• Update Time: 2024-01-16

N-(3-bromophenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide
• N-[(3-bromophenyl)methyl]-1-methyl-3-piperidin-1-ylsulfonylpyrazole-4-carboxamide
• N-[(3-bromophenyl)methyl]-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide
• AKOS024484510
• N-(3-bromobenzyl)-1-methyl-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxamide
• F3406-5914
• VU0623655-1
• 1251683-45-0

• Inchi： 1S/C17H21BrN4O3S/c1-21-12-15(16(23)19-11-13-6-5-7-14(18)10-13)17(20-21)26(24,25)22-8-3-2-4-9-22/h5-7,10,12H,2-4,8-9,11H2,1H3,(H,19,23)
• InChI Key： LFUBBELUAKQXST-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC2=CC=CC(Br)=C2)=O)C(S(N2CCCCC2)(=O)=O)=N1

Computed Properties

• Exact Mass: 440.05177g/mol
• Monoisotopic Mass: 440.05177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives